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Compound of Interest

Compound Name: mSIRK (L9A)

Cat. No.: B12369477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for calculating the molecular weight of

the myristoylated SIRK L9A peptide. The peptide, with the sequence Myr-Ser-Ile-Arg-Lys-Ala-

Leu-Asn-Ile-Ala-Gly-Tyr-Pro-Asp-Tyr-Asp-OH, is a modified version of the G-protein binding

peptide mSIRK, where the leucine at position 9 has been replaced with alanine. The N-terminal

serine is acylated with myristic acid.

Data Presentation: Molecular Weight Summary
The following table summarizes the molecular weights of the constituent components of

myristoylated SIRK L9A and the final calculated molecular weight.
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Component Chemical Formula Molecular Weight ( g/mol )

Myristic Acid C₁₄H₂₈O₂ 228.37

Serine (Ser) C₃H₇NO₃ 105.09

Isoleucine (Ile) C₆H₁₃NO₂ 131.17

Arginine (Arg) C₆H₁₄N₄O₂ 174.20

Lysine (Lys) C₆H₁₄N₂O₂ 146.19

Alanine (Ala) C₃H₇NO₂ 89.09

Leucine (Leu) C₆H₁₃NO₂ 131.17

Asparagine (Asn) C₄H₈N₂O₃ 132.12

Glycine (Gly) C₂H₅NO₂ 75.07

Tyrosine (Tyr) C₉H₁₁NO₃ 181.19

Proline (Pro) C₅H₉NO₂ 115.13

Aspartic Acid (Asp) C₄H₇NO₄ 133.10

Water (H₂O) H₂O 18.015

Myristoylated SIRK L9A

(Calculated)
C₉₀H₁₄₄N₂₀O₂₅ 1906.24

Myristoylated SIRK L9A

(Vendor Reported)
C₉₀H₁₄₄N₂₀O₂₅ 1906.23[1][2]

Experimental Protocols: Molecular Weight
Calculation Methodology
The molecular weight of the myristoylated SIRK L9A peptide is calculated by summing the

molecular weights of its constituent amino acids and the myristoyl group, and then subtracting

the molecular weight of water molecules that are eliminated during the formation of peptide

bonds and the attachment of the myristoyl group to the N-terminus.
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The peptide sequence is: Myr-Ser-Ile-Arg-Lys-Ala-Leu-Asn-Ile-Ala-Gly-Tyr-Pro-Asp-Tyr-Asp-

OH

Sum of Individual Molecular Weights: The first step is to sum the molecular weights of all

individual amino acids and myristic acid.

Myristic Acid: 228.37 g/mol [3][4][5][6][7]

Serine: 105.09 g/mol [3][8][9][10][11]

Isoleucine (x2): 131.17 g/mol [6][12][13][14][15]

Arginine: 174.20 g/mol

Lysine: 146.19 g/mol [16][17][18][19][20]

Alanine (x2): 89.09 g/mol [21][22][23][24]

Leucine: 131.17 g/mol [5][25][26]

Asparagine: 132.12 g/mol [1][27][28][29][30]

Glycine: 75.07 g/mol [2][31][32][33][34]

Tyrosine (x2): 181.19 g/mol [35][36][37]

Proline: 115.13 g/mol [38][39][40][41][42]

Aspartic Acid (x2): 133.10 g/mol

Total Sum = 228.37 + 105.09 + (2 * 131.17) + 174.20 + 146.19 + (2 * 89.09) + 131.17 +

132.12 + 75.07 + (2 * 181.19) + 115.13 + (2 * 133.10) = 2176.6 g/mol

Accounting for Water Loss: During the formation of each peptide bond between amino acids,

one molecule of water is lost. For a peptide with 'n' amino acids, there are (n-1) peptide

bonds. In this 15-amino acid peptide, there are 14 peptide bonds. Additionally, one molecule

of water is lost during the acylation of the N-terminal serine with myristic acid. Therefore, a

total of 15 water molecules are eliminated.
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Molecular Weight of Water: 18.015 g/mol [43][44][45]

Total Water Loss = 15 * 18.015 g/mol = 270.225 g/mol

Final Molecular Weight Calculation: The final molecular weight is the total sum of the

individual molecular weights minus the total molecular weight of the water lost.

Final Molecular Weight = 2176.6 g/mol - 270.225 g/mol = 1906.375 g/mol

The calculated molecular weight of 1906.38 g/mol is in close agreement with the vendor-

reported molecular weight of 1906.23 g/mol .[1][2] The minor difference can be attributed to

variations in the atomic mass values used.

Mandatory Visualization
The following diagrams illustrate the logical workflow of the molecular weight calculation and

the signaling context of the SIRK peptide.
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Input Data Calculation Process

Final Result

Amino Acid Molecular Weights

Ser: 105.09

Ile: 131.17 (x2)

Arg: 174.20

Lys: 146.19

Ala: 89.09 (x2)

Leu: 131.17

Asn: 132.12

Gly: 75.07

Tyr: 181.19 (x2)

Pro: 115.13

Asp: 133.10 (x2)

Sum of all component MWs 2176.6Myristic Acid MW 228.37

Water MW 18.015 Total Water Loss (14 peptide bonds + 1 acylation) * 18.015 270.225

- Final Molecular Weight of Myristoylated SIRK L9A 1906.38

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of myristoylated SIRK L9A.
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Caption: Simplified signaling context of mSIRK peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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